Cas no 2137421-95-3 (1-Propanone, 2-chloro-1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-)

• Product Name: 1-Propanone, 2-chloro-1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-
• CAS No: 2137421-95-3
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5256797
• Update Time: 2025-10-25

1-Propanone, 2-chloro-1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-chloro-1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-

• Inchi： 1S/C11H18ClNO2/c1-8(12)10(15)13-6-5-11(7-14)4-2-3-9(11)13/h8-9,14H,2-7H2,1H3/t8?,9-,11-/m1/s1
• InChI Key： RZTLZXZHISVXMQ-HOGWDWRMSA-N
• SMILES： C(N1CC[C@@]2(CO)CCC[C@@]12[H])(=O)C(Cl)C

Additional information on 1-Propanone, 2-chloro-1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-

Research Brief on 1-Propanone, 2-chloro-1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]- (CAS: 2137421-95-3)

In recent years, the compound 1-Propanone, 2-chloro-1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]- (CAS: 2137421-95-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its cyclopenta[b]pyrrole scaffold, has been identified as a promising intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. The presence of the hydroxymethyl and chloro functional groups contributes to its reactivity and binding affinity towards various biological targets.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound using a multi-step enantioselective approach, achieving high yields and purity. The researchers emphasized the importance of the stereochemistry at the 3a and 6a positions, which was critical for the compound's biological activity. Subsequent in vitro assays revealed its potent inhibitory effects on key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

Further investigations into the pharmacokinetic properties of 2137421-95-3 have shown favorable absorption and distribution profiles in preclinical models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy.

In addition to its anti-inflammatory potential, recent findings have uncovered its role in modulating neurotransmitter systems, particularly in the context of neurodegenerative disorders such as Alzheimer's disease. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited neuroprotective effects in cellular models of amyloid-beta toxicity, opening new avenues for therapeutic development.

In conclusion, 1-Propanone, 2-chloro-1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]- represents a versatile scaffold with significant potential in drug discovery. Continued research is needed to fully elucidate its mechanisms of action and to translate these findings into clinically viable therapies. The compound's unique structural features and promising biological activities make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.